Cas no 832-66-6 (1,3,7,8-Tetramethylzanthine)

1,3,7,8-Tetramethylzanthine structure

Product Name:1,3,7,8-Tetramethylzanthine

CAS No:832-66-6

MF:C₉H₁₂N₄O₂

MW:208.21718120575

MDL:MFCD01741437

CID:40040

PubChem ID:64115

Update Time:2024-10-27

1,3,7,8-Tetramethylzanthine Chemical and Physical Properties

Names and Identifiers

- 1,3,7,8-Tetramethylxanthine
- 1,3,7,8-Tetramethylpurine-2,6-dione
- 1-Methylcaffeine
- METHYLCAFFEINE, 8-(P)
- 8-Methylcaffeine
- Methylcaffeine
- 1-Methyl-caffeine
- Xanthine, 1,3,7,8-tetramethyl-
- 3,7-Dihydro-1,3,7,8-tetramethyl-1H-purine-2,6-dione
- tetramethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- 1H-Purine-2,6-dione, 3,7-dihydro-1,3,7,8-tetramethyl-
- 8-Methylcoffein
- LFHHOHMIVKIHMG-UHFFFAOYSA-N
- BCP1708
- 3,7-Dihydro-1,3,7,8-tetramethyl-1H-purine-2,6-dione (ACI)
- Xanthine, 1,3,7,8-tetramethyl- (6CI, 7CI, 8CI)
- FT-0647668
- DTXSID70232215
- PMID28870136-Compound-36
- BRN 0220502
- BCP17086
- NS00114126
- AMY14360
- SCHEMBL2704481
- CHEMBL87121
- AKOS015913637
- BDBM50045336
- DS-0911
- 1,3,7,8-Tetramethyl-3,7-dihydro-purine-2,6-dione
- CS-0152766
- 832-66-6
- CHEBI:190027
- 5-26-14-00172 (Beilstein Handbook Reference)
- MFCD01741437
- 1,3,7,8-Tetramethyl-3,7-dihydro-1H-purine-2,6-dione #
- DB-082514
- tetramethylpurine-2,6-dione
- 1,3,7,8-Tetramethylzanthine
- MDL： MFCD01741437
- Inchi： 1S/C9H12N4O2/c1-5-10-7-6(11(5)2)8(14)13(4)9(15)12(7)3/h1-4H3
- InChI Key： LFHHOHMIVKIHMG-UHFFFAOYSA-N
- SMILES： O=C1N(C)C(=O)N(C)C2N=C(C)N(C1=2)C
- BRN： 0220502

Computed Properties

Exact Mass: 208.09600
Monoisotopic Mass: 208.096026
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 58.4

Experimental Properties

Density: 1.2480 (rough estimate)
Boiling Point: 347.41°C (rough estimate)
Flash Point: 202.2 °C
Refractive Index: 1.6590 (estimate)
PSA: 61.82000
LogP: -0.72090

1,3,7,8-Tetramethylzanthine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature(BD53711)

1,3,7,8-Tetramethylzanthine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RK655-5g	1,3,7,8-Tetramethylzanthine	832-66-6	95+%	5g	357.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RK655-1g	1,3,7,8-Tetramethylzanthine	832-66-6	95+%	1g	108.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RK655-250mg	1,3,7,8-Tetramethylzanthine	832-66-6	95+%	250mg	79CNY	2021-05-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T844197-25g	1,3,7,8-Tetramethylxanthine	832-66-6	95%	25g	992.00	2021-05-17
Chemenu	CM255215-10g	1,3,7,8-Tetramethylxanthine	832-66-6	95%	10g	$117	2021-08-04
Chemenu	CM255215-25g	1,3,7,8-Tetramethylxanthine	832-66-6	95%	25g	$215	2021-08-04
TRC	P991980-10mg	1,3,7,8-Tetramethylzanthine	832-66-6		10mg	$ 50.00	2022-06-03
TRC	P991980-50mg	1,3,7,8-Tetramethylzanthine	832-66-6		50mg	$ 65.00	2022-06-03
TRC	P991980-100mg	1,3,7,8-Tetramethylzanthine	832-66-6		100mg	$ 80.00	2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T72030-1g	1,3,7,8-Tetramethylxanthine	832-66-6	95%	1g	¥93.0	2024-07-15

1,3,7,8-Tetramethylzanthine Production Method

Production Method 1

22305-85-7

832-66-6

Reaction Conditions

1.1 Solvents: Diethyl ether , Methanol

Reference

1,3,7,8-Tetramethylxanthine

Bader, H.; et al, Journal of the Chemical Society, 1953, 1641,

Production Method 2

31595-87-6

832-66-6

Reaction Conditions

Reference

Syntheses in the purine series. IV. Reactions of methyl compounds of 4,5-diaminouracil with acids

Bredereck, Hellmut; et al, Chemische Berichte, 1953, 86, 845-50

Production Method 3

79-08-3

140-89-6

832-66-6

Reaction Conditions

1.1 Solvents: Water ; 0 °C; 1 h, rt; rt → 0 °C; 3 h, 0 °C
2.1 Solvents: Ethyl acetate ; 10 min, reflux
2.2 Reagents: Lauroyl peroxide ; 6 h, reflux

Reference

Inexpensive Radical Methylation and Related Alkylations of Heteroarenes

Huang, Qi; et al, Organic Letters, 2018, 20(5), 1413-1416

Production Method 4

1582310-45-9

832-66-6

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide Solvents: (Trifluoromethyl)benzene , Water ; 5 min, 0 °C; 0 °C → rt; 24 h, rt; 5 min, 0 °C; 0 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
2.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran , Water ; 30 min, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

C-H Methylation of Heteroarenes Inspired by Radical SAM Methyl Transferase

Gui, Jinghan; et al, Journal of the American Chemical Society, 2014, 136(13), 4853-4856

Production Method 5

3240-72-0

832-66-6

Reaction Conditions

1.1 Solvents: Water
2.1 -

Reference

Syntheses in the purine series. IV. Reactions of methyl compounds of 4,5-diaminouracil with acids

Bredereck, Hellmut; et al, Chemische Berichte, 1953, 86, 845-50

Production Method 6

832-66-6

Reaction Conditions

1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran , Water ; 30 min, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

C-H Methylation of Heteroarenes Inspired by Radical SAM Methyl Transferase

Gui, Jinghan; et al, Journal of the American Chemical Society, 2014, 136(13), 4853-4856

Production Method 7

25554-84-1

832-66-6

Reaction Conditions

1.1 Solvents: Ethyl acetate ; 10 min, reflux
1.2 Reagents: Lauroyl peroxide ; 6 h, reflux

Reference

Inexpensive Radical Methylation and Related Alkylations of Heteroarenes

Huang, Qi; et al, Organic Letters, 2018, 20(5), 1413-1416

Production Method 8

832-66-6

Reaction Conditions

1.1 Catalysts: Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[2-(2-pyri… Solvents: Acetonitrile , Trifluoroacetic acid

Reference

Late-stage functionalization of biologically active heterocycles through photoredox catalysis

Di Rocco, Daniel A.; et al, Angewandte Chemie, 2014, 53(19), 4802-4806

Production Method 9

832-66-6

Reaction Conditions

1.1 Catalysts: Acetic acid

Reference

Free radical carboxymethylation of uracils with benzoyl peroxide in acetic acid

Itahara, Toshio; et al, Journal of the Chemical Society, 1990, (4), 1225-6

Production Method 10

832-66-6

Reaction Conditions

1.1 Reagents: Ammonium hydroxide , Hydrogen peroxide
2.1 Solvents: Diethyl ether , Methanol

Reference

1,3,7,8-Tetramethylxanthine

Bader, H.; et al, Journal of the Chemical Society, 1953, 1641,

Production Method 11

19169-90-5

832-66-6

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane , 1,2-Dibromoethane , Zinc Solvents: Tetrahydrofuran ; 40 °C; 30 min, 40 °C
1.2 Solvents: Tetrahydrofuran ; 30 min, 40 °C; 40 °C → rt
1.3 Reagents: Sulfur dioxide ; 45 min, rt; 2 h, rt
2.1 Reagents: tert-Butyl hydroperoxide Solvents: (Trifluoromethyl)benzene , Water ; 5 min, 0 °C; 0 °C → rt; 24 h, rt; 5 min, 0 °C; 0 °C → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
3.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran , Water ; 30 min, rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

C-H Methylation of Heteroarenes Inspired by Radical SAM Methyl Transferase

Gui, Jinghan; et al, Journal of the American Chemical Society, 2014, 136(13), 4853-4856